Cas no 1119203-07-4 (3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide)

• Product Name: 3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide
• CAS No: 1119203-07-4
• MF: C₁₆H₁₄Cl₃N₃O₂
• MW: 386.660260677338
• CID: 6142357
• PubChem ID: 25954854
• Update Time: 2025-07-20

3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-DICHLORO-N-[3-CHLORO-2-(MORPHOLIN-4-YL)PHENYL]PYRIDINE-2-CARBOXAMIDE
• 1119203-07-4
• Z228270244
• EN300-26604492
• AKOS008087813
• 3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide

• Inchi： 1S/C16H14Cl3N3O2/c17-10-4-5-13(19)21-14(10)16(23)20-12-3-1-2-11(18)15(12)22-6-8-24-9-7-22/h1-5H,6-9H2,(H,20,23)
• InChI Key： NMWFSNSUKCIZJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1CCOCC1)NC(C1C(=CC=C(N=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 385.015160g/mol
• Monoisotopic Mass: 385.015160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide

Comprehensive Overview of 3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide (CAS No. 1119203-07-4)

The compound 3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide (CAS No. 1119203-07-4) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the morpholine and pyridine moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of morpholine in drug design?" and "How does pyridine derivatives contribute to agrochemical innovation?".

From a molecular perspective, 3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide exhibits a hybrid architecture combining aromatic and heterocyclic components. The presence of chlorine atoms enhances its reactivity, while the carboxamide group offers hydrogen-bonding capabilities, critical for target binding. Researchers often investigate its potential as a kinase inhibitor or herbicide precursor, aligning with trends like "green chemistry in agrochemicals" and "targeted cancer therapies". Its CAS No. 1119203-07-4 serves as a key identifier in regulatory and commercial databases.

In the context of drug discovery, the morpholine ring in this compound is noteworthy. Morpholine derivatives are frequently employed to improve solubility and bioavailability, addressing challenges like "how to enhance drug delivery systems". Meanwhile, the pyridine-2-carboxamide scaffold is associated with antimicrobial and anti-inflammatory activities, resonating with searches for "new antibiotic scaffolds". Such dual functionality positions CAS No. 1119203-07-4 as a versatile intermediate in medicinal chemistry.

Beyond pharmaceuticals, 3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide has implications in sustainable agriculture. With growing interest in "low-residue crop protection", its chlorinated pyridine core could be modified to develop eco-friendly herbicides. The compound’s stability under environmental conditions is a topic of study, particularly for queries like "persistence of chlorinated compounds in soil".

Synthetic routes to this compound often involve palladium-catalyzed cross-coupling or nucleophilic substitution, reflecting advancements in "catalytic efficiency in organic synthesis". Analytical techniques such as HPLC and NMR are essential for purity assessment, a concern for researchers asking "how to characterize complex heterocycles". Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and commercialization.

In summary, 3,6-Dichloro-N-[3-chloro-2-(morpholin-4-YL)phenyl]pyridine-2-carboxamide (CAS No. 1119203-07-4) bridges multiple scientific domains. Its design caters to modern demands for precision in drug development and sustainability in agrochemicals, making it a compelling subject for further exploration. By addressing trending questions and leveraging its structural uniqueness, this compound exemplifies innovation in functionalized heterocycles.